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Compound of Interest

Compound Name: KAMP-19

Cat. No.: B15137024 Get Quote

Disclaimer: KAMP-19 is a novel pathogenic agent. The following guidelines are based on a

conservative risk assessment equivalent to Biosafety Level 3 (BSL-3) protocols to ensure the

highest degree of safety for all personnel. These protocols are designed to provide essential,

immediate safety and logistical information for researchers, scientists, and drug development

professionals.

KAMP-19 Risk Assessment and PPE Selection
KAMP-19 is presumed to be a high-risk agent with potential for aerosol and contact

transmission, capable of causing serious or potentially lethal disease. All work involving open

manipulation of KAMP-19 must be performed within a certified Class II or Class III Biosafety

Cabinet (BSC).[1][2] Personal protective equipment (PPE) is a critical last line of defense

against exposure and must be used in conjunction with engineering and administrative

controls.[3][4]

Personal Protective Equipment (PPE) Specifications
The following PPE is mandatory for all personnel handling KAMP-19. This multi-component

system creates a robust barrier to minimize exposure risk.[4]

Respiratory Protection: A Powered Air-Purifying Respirator (PAPR) or an N95 respirator is

required to prevent inhalation of infectious aerosols.[4][5] PAPRs are preferred as they offer

a higher level of protection by creating positive pressure.[4]
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Body Protection: A solid-front, wraparound gown that is closed in the back is required.[4] This

gown should be supplemented with a liquid-impermeable Tyvek suit for procedures with a

high risk of splashes.[5]

Hand Protection: Double gloving is standard practice.[4][5] The gloves should be powder-

free nitrile and the outer pair must be changed frequently between tasks.

Eye and Face Protection: Safety goggles or a full-face shield must be worn to protect against

splashes or aerosols contacting the eyes, nose, and mouth.[4]

Activity Required PPE

Low-Volume, Non-Aerosol Procedures (in BSC)
Solid-front gown, double nitrile gloves, N95

respirator, safety goggles.

High-Volume or Aerosol-Generating Procedures

(in BSC)

Solid-front gown over Tyvek suit, double nitrile

gloves, PAPR, full-face shield.[5]

Handling of Contaminated Waste
Solid-front gown, double nitrile gloves, N95

respirator, face shield.

Decontamination of Surfaces/Equipment
Lab coat, single pair of nitrile gloves, safety

glasses.
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Component Specification/Standard Rationale

Respirator
NIOSH-approved N95 or

PAPR with HEPA filter

Filters at least 95% of airborne

particles; PAPR provides

higher protection factor.[4]

Gown
Solid-front, tie-back,

disposable

Protects clothing and skin from

contamination.[2]

Gloves
Powder-free Nitrile, extended

cuff

Provides a barrier against

contact transmission; double-

gloving allows for safe removal

of outer contaminated layer.[4]

Eye Protection
ANSI Z87.1-rated goggles or

face shield

Protects mucous membranes

of the eyes from splashes and

aerosols.[4]

Experimental Protocols
Strict adherence to procedural, step-by-step guidance is critical to prevent self-contamination

during the use and removal of PPE.[3]

This sequence must be followed before entering any area where KAMP-19 is handled.

Consider using a "buddy system" to ensure all PPE is correctly in place.[6]

Hand Hygiene: Thoroughly wash hands with soap and water or use an alcohol-based hand

rub.[6][7]

Put on Gown: Don the inner gown (and Tyvek suit if required). Ensure it fully covers the torso

from neck to knees and arms to the end of the wrist. Fasten at the back of the neck and

waist.[6][7]

Put on Mask/Respirator: Secure the N95 respirator or PAPR hood. For an N95, mold the

nose piece to your face and perform a fit check.[6]

Put on Eye Protection: Place goggles or a face shield over your face and eyes, adjusting for

a secure fit.[6]
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Put on Gloves: Don the first pair of gloves. Don the second, outer pair of gloves, ensuring

they extend to cover the wrist of the gown.[7]

Final PPE Check: Visually inspect all PPE to ensure it is correctly fitted and has no integrity

issues before entering the laboratory.[6]

1. Perform Hand Hygiene

2. Put on Gown / Suit

3. Put on Respirator (N95/PAPR)

4. Put on Eye Protection

5. Put on Gloves (Double)

6. Final PPE Integrity Check

Click to download full resolution via product page

Figure 1. Procedural workflow for donning KAMP-19 personal protective equipment.

The removal of PPE is a high-risk process where self-contamination can occur. The outside of

the PPE is considered contaminated.[6] This process should be performed slowly and

deliberately in a designated anteroom or "warm zone".[3]
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Remove Outer Gloves: Grasp the outside edge of one outer glove near the wrist and peel it

away from the hand, turning it inside out. Hold the removed glove in the opposite gloved

hand. Slide an ungloved finger under the wrist of the remaining outer glove and peel it off

from the inside, creating a bag for both gloves. Discard in a biohazard waste container.[8]

Perform Hand Hygiene: Use an alcohol-based hand rub on your inner gloved hands.

Remove Gown: Unfasten the ties. Peel the gown away from your neck and shoulders,

touching the inside of the gown only. Turn the contaminated outside toward the inside, fold or

roll it into a bundle, and discard it in a biohazard waste container.[7][8]

Exit the Lab: Exit the immediate laboratory space into the anteroom.

Perform Hand Hygiene: Use an alcohol-based hand rub on your inner gloved hands.

Remove Eye Protection: Handle by the headband or side arms. Do not touch the front

surface. Place in a designated container for reprocessing or discard in a waste container.[6]

Remove Respirator: Lift the bottom elastic over your head first, then the top elastic. Avoid

touching the front of the respirator. Discard in a biohazard waste container.[8]

Remove Inner Gloves: Remove the final pair of gloves using the same technique as in step

1. Discard in a biohazard waste container.

Perform Hand Hygiene: Immediately and thoroughly wash hands with soap and water.[6]
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1. Remove Outer Gloves

2. Hand Hygiene (Inner Gloves)

3. Remove Gown

4. Exit Lab into Anteroom

5. Hand Hygiene (Inner Gloves)

6. Remove Eye Protection

7. Remove Respirator

8. Remove Inner Gloves

9. Final Hand Hygiene (Wash)

Click to download full resolution via product page

Figure 2. Procedural workflow for doffing KAMP-19 personal protective equipment.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b15137024?utm_src=pdf-body-img
https://www.benchchem.com/product/b15137024?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15137024?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


All waste generated from the handling of KAMP-19 is considered biohazardous and must be

decontaminated before final disposal.[9][10]

Solid Waste:

Collection: Collect all contaminated solid waste (e.g., gloves, gowns, plasticware) in a solid-

walled, leak-proof container lined with an autoclavable biohazard bag.[11] The container

must be lidded and marked with the universal biohazard symbol.[11]

Closure: Do not fill bags more than three-quarters full.[12] Securely close the bag using a

goose-neck or overhand knot.[9]

Decontamination: The primary method of decontamination is autoclaving.[9][13] Transport

the sealed bag in a leak-proof secondary container to the autoclave.

Disposal: After a validated autoclave cycle, clear or orange biohazard bags may be disposed

of in the general trash. Red biohazard bags are not permitted in the general trash even after

autoclaving and must be handled by a licensed waste carrier.[9]

Liquid Waste:

Collection: Collect liquid waste in a sturdy, leak-proof, and autoclavable container.

Chemical Disinfection: For small volumes, treat with an approved disinfectant. The

recommended method is to add bleach to a final concentration of 10% (1 part bleach to 9

parts liquid waste) and allow a contact time of at least 30 minutes.[13]

Disposal: After chemical treatment, the disinfected liquid waste may be disposed of down a

laboratory sink with copious amounts of water.[11] Alternatively, liquid waste can be

decontaminated via autoclaving.[11] Note: Do not autoclave bleach-treated waste.[11]
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Solid Waste Liquid Waste

1. Collect in Lined
Biohazard Container

2. Securely Close Bag
(< 3/4 Full)

3. Decontaminate via Autoclave

4. Dispose in Regulated Trash

1. Collect in Leak-Proof
Container

2. Treat with Disinfectant
(e.g., 10% Bleach, 30 min)

3. Dispose via Sink
with Copious Water

KAMP-19 Contaminated Waste

Click to download full resolution via product page

Figure 3. Disposal pathways for solid and liquid waste contaminated with KAMP-19.

Surface and Equipment Decontamination
Regular decontamination of surfaces and equipment is essential to prevent cross-

contamination.[14]

Routine Decontamination: At the end of each work session, decontaminate all surfaces

(benchtops, BSC interiors, equipment) with an appropriate disinfectant.

Spill Decontamination: In the event of a spill, cover the spill with absorbent material, gently

apply disinfectant, allow for the appropriate contact time, and then clean and dispose of

materials as biohazardous waste.
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Disinfectant Concentration
Minimum Contact
Time

Notes

Sodium Hypochlorite

(Bleach)

1:10 dilution of

household bleach
10 minutes

Must be prepared

fresh daily.[15]

Corrosive to metals.

[16]

Ethanol 70% 5 minutes
Effective for general

surface cleaning.[15]

Hydrogen Peroxide 3-6% 10 minutes

Broad-spectrum

efficacy; less

corrosive than bleach.

Quaternary

Ammonium

Compounds

Varies by product
Per manufacturer's

instructions

Check for specific

virucidal claims.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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